2-(Bromomethyl)-1,4-dimethoxybenzene

• IUPAC Name: 2-(bromomethyl)-1,4-dimethoxybenzene
• InChI: InChI=1S/C9H11BrO2/c1-11-8-3-4-9(12-2)7(5-8)6-10/h3-5H,6H2,1-2H3
• InChI Key: CZDKYDOSKNCXSM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)CBr
• Molecular Formula: C9H11BrO2
• DSSTOX Substance ID: DTXSID90343756
• Molecular Weight: 231.09 g/mol
• CAS No.: 60732-17-4

Description

2-(Bromomethyl)-1,4-dimethoxybenzene is an organic compound with the molecular formula C9H11BrO2 It is a derivative of benzene, featuring a bromomethyl group and two methoxy groups attached to the benzene ring

Scientific Research Applications

2-(Bromomethyl)-1,4-dimethoxybenzene has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Employed in the modification of biomolecules for labeling and tracking purposes.

Medicine: Investigated for potential use in drug development and as a building block for pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of bromomethyl compounds is not fully understood, but it is believed to act as an alkylating agent, which can lead to the formation of covalent bonds with cellular macromolecules, including DNA, RNA, and proteins.

Safety and Hazards

Bromomethyl compounds can be hazardous. They can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Therefore, appropriate safety measures should be taken when handling these compounds.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(Bromomethyl)-1,4-dimethoxybenzene typically involves the bromination of 1,4-dimethoxybenzene. One common method is as follows:

Starting Material: 1,4-dimethoxybenzene.

Reagent: N-bromosuccinimide (NBS).

Solvent: Carbon tetrachloride (CCl4).

Catalyst: Benzoyl peroxide.

Reaction Conditions: The reaction mixture is heated under reflux conditions to facilitate the bromination process.

Industrial Production Methods: In an industrial setting, the production of this compound may involve similar bromination reactions but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and efficiency.

Chemical Reactions Analysis

Types of Reactions: 2-(Bromomethyl)-1,4-dimethoxybenzene undergoes various chemical reactions, including:

Nucleophilic Substitution: The bromomethyl group can be substituted by nucleophiles such as amines, thiols, and alkoxides.

Oxidation: The compound can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The bromomethyl group can be reduced to a methyl group using reducing agents like lithium aluminum hydride.

Common Reagents and Conditions:

Nucleophilic Substitution: Sodium azide in dimethylformamide (DMF) at elevated temperatures.

Oxidation: Potassium permanganate in aqueous solution.

Reduction: Lithium aluminum hydride in anhydrous ether.

Major Products:

Nucleophilic Substitution: Formation of azides, thiols, or ethers.

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of 1,4-dimethoxybenzene.

Comparison with Similar Compounds

2-(Bromomethyl)-1,4-dimethoxybenzene vs. 2-(Chloromethyl)-1,4-dimethoxybenzene: The bromomethyl derivative is more reactive due to the better leaving group ability of bromine compared to chlorine.

This compound vs. 2-(Bromomethyl)-1,4-dihydroxybenzene: The methoxy groups in the former compound make it less acidic and more lipophilic compared to the dihydroxy derivative.

Uniqueness: The presence of methoxy groups in this compound enhances its solubility in organic solvents and its reactivity in nucleophilic substitution reactions, making it a valuable intermediate in organic synthesis.

Synthesis routes and methods I

Procedure details

Carbon tetrabromide (0.47 g, 1.25 mmol) and triphenylphosphine (0.47 g, 1.25 mmol) were added to a solution of 2,5-dimethoxylbenzylalcohol (0.2 g, 1.19 mmol) in THF (10 ml) at room temperature. The mixture was stirred for two hours to form a precipitate which the preciptate was filtered off. The filtrate was evaprated and the crude product was chromatographed (ethyl acetate and hexane 7:3). The desired compound was isolated as a white solid (0.25 g, 93%).

Synthesis routes and methods II

Procedure details

A solution of phosphorous tribromide (5.74 ml, 60.4 mmol) in anhydrous DCM (90 ml) was added over 20 min to a cooled, stirred solution of 2,5-dimethoxybenzyl alcohol (25.0 g, 148.8 mmol) in DCM (180 ml), maintaining the temperature between −5° C. and 0° C. Following the addition, the reaction was stirred at this temperature for a further 20 min. when water (200 ml) was added. After separation of the layers, the organic was washed with water (3×200 ml), dried with magnesium sulfate and evaporated to dryness under reduced pressure. The resulting crude product was crystallised from diethyl ether/heptane to afford 2-bromomethyl-1,4-dimethoxy-benzene (24.2 g, 72%).